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Compound of Interest

Compound Name: (S)-GLPG0974

Cat. No.: B10861163

(S)-GLPGO0974 is a research chemical and should be handled only by trained professionals in
a laboratory setting. The following information is intended to provide guidance on safety and
disposal in the absence of a specific Safety Data Sheet (SDS). All procedures must be
conducted in accordance with institutional, local, state, and federal regulations.

(S)-GLPGO0974 is an experimental drug that functions as a potent and selective antagonist for
the free fatty acid receptor 2 (FFA2), also known as GPR43.[1][2][3] It is primarily used as a
pharmacological tool in research settings to investigate the role of the FFA2 receptor.[3] Given
its nature as a bioactive small molecule, proper handling and disposal are crucial to ensure the
safety of laboratory personnel and to prevent environmental contamination.

Summary of Key Compound Data

The following table summarizes essential information for (S)-GLPG0974, compiled from
available research and supplier data.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10861163?utm_src=pdf-interest
https://www.benchchem.com/product/b10861163?utm_src=pdf-body
https://www.benchchem.com/product/b10861163?utm_src=pdf-body
https://www.medchemexpress.com/GLPG0974.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4917808/
https://en.wikipedia.org/wiki/GLPG0974
https://en.wikipedia.org/wiki/GLPG0974
https://www.benchchem.com/product/b10861163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

4-[[(2R)-1-(1-benzothiophene-3-carbonyl)-2-
IUPAC Name methylazetidine-2-carbonyl]-[(3-

chlorophenyl)methyllamino]butanoic acid

Synonyms GLPGO0974
Molecular Formula C25H25CIN204S
Molar Mass 485.00 g-mol—1

Potent and selective antagonist of Free Fatty
Acid Receptor 2 (FFA2/GPR43)

Mechanism of Action

ICso0 9 nM

Experimental Protocols for Proper Disposal

Since a specific Safety Data Sheet (SDS) for (S)-GLPG0974 with detailed disposal instructions
is not publicly available, researchers must adhere to general best practices for the disposal of
chemical waste in a laboratory setting. The overriding principle is that no laboratory activity
should begin without a clear plan for the disposal of all generated waste.[4]

Step 1: Waste Identification and Segregation

o Classify the Waste: Treat all materials contaminated with (S)-GLPG0974 as hazardous

chemical waste. This includes:

[¢]

Unused or expired pure compound.

[¢]

Solutions containing (S)-GLPG0974.

o

Contaminated lab supplies (e.g., pipette tips, vials, gloves, absorbent paper).

o

Contaminated personal protective equipment (PPE).

e Segregate Waste Streams: Do not mix (S)-GLPG0974 waste with other waste types unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[5]
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o Solid Waste: Collect chemically contaminated solid waste, such as gloves and vials, in a
designated, clearly labeled container lined with a durable plastic bag.[6]

o Liquid Waste: Collect liquid waste containing (S)-GLPG0974 in a dedicated, leak-proof,
and chemically compatible container.[7] For instance, acids and bases should not be
stored in metal containers.[7]

o Sharps Waste: Any sharps (needles, scalpels) contaminated with (S)-GLPG0974 should
be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Step 2: Waste Containerization and Labeling

o Use Appropriate Containers: Ensure all waste containers are in good condition, compatible
with the chemical waste, and can be securely sealed.[5] Do not fill liquid waste containers to
more than 90% capacity to prevent spills.[7]

o Label Containers Clearly: All waste containers must be labeled with a "Hazardous Waste"
tag as soon as the first drop of waste is added.[8] The label should include:

o The full chemical name: "(S)-GLPG0974".

o An accurate list of all other constituents and their approximate percentages.

o The date the waste was first added.

o The specific hazards associated with the waste (e.g., "Toxic," "Irritant™).
Step 3: Storage and Handling

» Designated Storage Area: Store sealed waste containers in a designated satellite
accumulation area (SAA) within the laboratory.[8] This area should be secure, well-ventilated
(such as in a fume hood), and have secondary containment to catch any potential leaks.[7]

o Personal Protective Equipment (PPE): Always wear appropriate PPE when handling (S)-
GLPGO0974 and its waste. This includes, at a minimum:

o Alab coat.
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o Safety glasses or goggles.
o Chemical-resistant gloves.
Step 4: Final Disposal

o Contact EHS: Never dispose of (S)-GLPG0974 or its contaminated materials down the drain
or in the regular trash.

o Arrange for Pickup: Follow your institution's procedures to request a hazardous waste pickup
from the EHS department or a licensed hazardous waste disposal contractor.[8][9] The waste
will typically be transported to a specialized facility for incineration or other approved
treatment methods.[10]

(S)-GLPGO0974 Mechanism of Action Visualization

(S)-GLPGO0974 acts as an antagonist at the Free Fatty Acid Receptor 2 (FFA2), a G protein-
coupled receptor (GPCR).[2] When activated by its endogenous ligands, short-chain fatty acids
(SCFASs), FFA2 can couple to different G proteins (primarily Gai/o and Gag/11) to initiate
downstream signaling cascades that modulate inflammation and metabolic processes.[11][12]
[13] (S)-GLPGO0974 blocks this activation, thereby inhibiting these downstream effects, such as
neutrophil migration.[2][14]
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Caption: FFA2 (GPR43) signaling pathway and inhibition by (S)-GLPG0974.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Safety, pharmacokinetics and pharmacodynamics of GLPG0974, a potent and selective
FFA2 antagonist, in healthy male subjects - PMC [pmc.ncbi.nim.nih.gov]

e 3. GLPG0974 - Wikipedia [en.wikipedia.org]

e 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 5. acewaste.com.au [acewaste.com.au]

e 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
e 8. m.youtube.com [m.youtube.com]

e 9. easyrxcycle.com [easyrxcycle.com]

e 10. Reddit - The heart of the internet [reddit.com]

e 11. Redirecting [linkinghub.elsevier.com]

e 12. Endogenous ligands of bovine FFAR2/GPR43 display distinct pharmacological properties
- PMC [pmc.ncbi.nlm.nih.gov]

e 13. researchgate.net [researchgate.net]

e 14. Discovery of Potent Tetrazole Free Fatty Acid Receptor 2 Antagonists - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for (S)-
GLPG0974]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861163#s-glpg0974-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10861163?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/GLPG0974.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4917808/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4917808/
https://en.wikipedia.org/wiki/GLPG0974
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://m.youtube.com/watch?v=cCFzsWtvp6U
https://easyrxcycle.com/who-we-serve/universities-and-research-labs/research-labs
https://www.reddit.com/r/askscience/comments/hhtagy/how_do_chemists_dispose_of_the_chemicals_they_make/
https://linkinghub.elsevier.com/retrieve/pii/S0163725825000907
https://pmc.ncbi.nlm.nih.gov/articles/PMC12405480/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12405480/
https://www.researchgate.net/publication/236045943_GPR43FFA2_Physiopathological_relevance_and_therapeutic_prospects
https://pmc.ncbi.nlm.nih.gov/articles/PMC10547238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10547238/
https://www.benchchem.com/product/b10861163#s-glpg0974-proper-disposal-procedures
https://www.benchchem.com/product/b10861163#s-glpg0974-proper-disposal-procedures
https://www.benchchem.com/product/b10861163#s-glpg0974-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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